5-(6-methoxy-2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 3-(6-methoxynaphthalen-2-yl)-1,4-dihydropyrazol-5-one
• InChI: InChI=1S/C14H12N2O2/c1-18-12-5-4-9-6-11(3-2-10(9)7-12)13-8-14(17)16-15-13/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: FMBDERVGSXKMSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3=NNC(=O)C3

Description

5-(6-methoxy-2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-(6-methoxy-2-naphthyl)-3-oxopropanoate (5.0 g, 18.3 mmol) and anhydrous hydrazine (0.63 ml 20 mmol) were refluxed in HOAc (100 ml) for 3 hours. Solvent was removed under reduced pressure, and the residue was washed with DCM and collected by filtration to give 5-(6-methoxy-2-naphthyl)-2,4-dihydro-3H-pyrazol-3-one as an off-white solid. This compound exists in the enol form in DMSO. NMR (500 MHz, DMSO-d6) δ: 3.87 (s, 3H); 5.95 (s, 1H); 7.17 (dd, J=2.7 Hz, 9.0 Hz, 1H); 7.31 (d, J=2.7 Hz, 1H); 7.74˜7.84 (m, 3H); 8.11 (br s, 1H); 9.66 (br s, 1H); 12 (br, 1H). MS C14H12N2O2 Cald: 240.09, Obsd: (M+1) 241.08.